Cas no 2106770-79-8 (Ethyl 4-amino-6-methoxynicotinate)
2106770-79-8 structure
Product Name:Ethyl 4-amino-6-methoxynicotinate
CAS No:2106770-79-8
MF:C9H12N2O3
MW:196.203182220459
CID:5747303
PubChem ID:134830463
Update Time:2023-11-11
Ethyl 4-amino-6-methoxynicotinate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-amino-6-methoxynicotinate
- 2106770-79-8
-
- Inchi: 1S/C9H12N2O3/c1-3-14-9(12)6-5-11-8(13-2)4-7(6)10/h4-5H,3H2,1-2H3,(H2,10,11)
- InChI Key: GWXDXZAQFKWMAU-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=NC(=CC=1N)OC)=O
Computed Properties
- Exact Mass: 196.08479225g/mol
- Monoisotopic Mass: 196.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 74.4Ų
Ethyl 4-amino-6-methoxynicotinate Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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